Cas no 6986-93-2 (N-(2-phenylethylcarbamothioyl)butanamide)

N-(2-phenylethylcarbamothioyl)butanamide structure
6986-93-2 structure
Product Name:N-(2-phenylethylcarbamothioyl)butanamide
CAS No:6986-93-2
MF:C13H18N2OS
MW:250.359821796417
CID:1739743
PubChem ID:5209312
Update Time:2025-04-21

N-(2-phenylethylcarbamothioyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-phenylethylcarbamothioyl)butanamide
    • AC1NPSFD
    • 6986-93-2
    • DTXSID10410095
    • AKOS003435304
    • Inchi: 1S/C13H18N2OS/c1-2-6-12(16)15-13(17)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H2,14,15,16,17)
    • InChI Key: CBSIOGWOXOVONN-UHFFFAOYSA-N
    • SMILES: S=C(NC(CCC)=O)NCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.11414
  • Monoisotopic Mass: 250.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • PSA: 41.13

N-(2-phenylethylcarbamothioyl)butanamide Related Literature

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